Cas no 1517-68-6 ((S)-1-Phenyl-2-propanol)

(S)-1-Phenyl-2-propanol Properties

Names and Identifiers

• (S)-1-Phenylpropan-2-ol
• (S)-1-Phenyl-2-propanol
• (S)-(+)-1-Phenyl-2-propanol
• S(+)-1-PHENYL-2-PROPANOL
• UNII-5EAH5F9HYI
• (2S)-1-Phenyl-2-propanol
• (2S)-1-phenylpropan-2-ol
• (S)-(+)-Phenyl-2-propanol
• S(+)-ALPHA-METHYLPHENETHYL ALCOHOL
• +Expand

• MDL： MFCD00066456
• InChIKey： WYTRYIUQUDTGSX-QMMMGPOBSA-N
• Inchi： InChI=1S/C9H12O/c1-8(10)7-9-5-3-2-4-6-9/h2-6,8,10H,7H2,1H3/t8-/m0/s1
• SMILES： C[C@@H](CC1=CC=CC=C1)O

Computed Properties

• Exact Mass: 136.08900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Heavy Atom Count: 10
• Complexity: 84.7
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 1.60990
• PSA: 20.23000
• Refractive Index: 1.521
• Boiling Point: 104°C/15mmHg(lit.)
• Flash Point: 85 ºC
• Color/Form: Not available
• Solubility: Not available
• Density: 0.993

(S)-1-Phenyl-2-propanol Security Information

• WGK Germany：3
• Safety Term：S23-24/25
• Safety Instruction： S23-S24/25
• Hazardous Material transportation number：NA 1993 / PGIII
• Hazard Statement： H227
• Warning Statement： P210-P280-P370+P378-P403+P235-P501
• Prompt：warning

(S)-1-Phenyl-2-propanol Customs Data

• HS CODE：2906299090
• Customs Data：

  China Customs Code:

  2906299090

  Overview:

  2906299090 Other aromatic alcohols. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2906299090 other aromatic alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%